N-ethyl-4-[(6-methyl-3-pyridazinyl)oxy]benzamide

• IUPAC Name: N-ethyl-4-(6-methylpyridazin-3-yl)oxybenzamide
• InChI: InChI=1S/C14H15N3O2/c1-3-15-14(18)11-5-7-12(8-6-11)19-13-9-4-10(2)16-17-13/h4-9H,3H2,1-2H3,(H,15,18)
• InChI Key: YEDQMXIVPWLHAP-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=C(C=C1)OC2=NN=C(C=C2)C
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol

Description

Synthesis Analysis

Synthesis of related compounds often involves complex reactions, including annulation processes to create specific rings and substitutions to introduce various functional groups. For instance, Dolzhenko et al. (2006) described the synthesis of ethyl 6-aryl-4-oxo-4,6-dihydro-1(12)(13)H-pyrimido-[2′,1′:4,5][1,3,5]triazino[1,2-a]-benzimidazole-3-carboxylates through pyrimidine ring annulation, highlighting the intricate steps involved in synthesizing such molecules (Dolzhenko, Chui, & Dolzhenko, 2006).

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography and Hirshfeld surface analysis, provides detailed insights into the arrangement of atoms within a molecule and its intermolecular interactions. For example, Zaoui et al. (2019) performed crystal structure and Hirshfeld surface analysis on ethyl 2-(4-benzyl-3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)acetate, revealing how molecular packing and interactions dictate the compound's structural configuration (Zaoui et al., 2019).

Chemical Reactions and Properties

Chemical reactions and properties of such compounds are diverse, depending on their functional groups and molecular structure. The reaction mechanisms, including how these compounds participate in or undergo synthesis reactions, are crucial for understanding their chemical behavior. For example, the synthesis and biological activity of stereoisomers of a related compound demonstrated the impact of molecular configuration on pharmacological profiles, illustrating the complexity of chemical properties (Howson et al., 1988).

Physical Properties Analysis

Physical properties, such as solubility, melting point, and crystalline structure, are essential for determining the compound's applications and handling. Studies on similar compounds often include detailed characterization using techniques like NMR spectroscopy and X-ray crystallography to elucidate these properties. For instance, the structural studies by Grassi et al. (2002) used ab initio and DFT calculations, complemented by X-ray crystallography, to explore the conformational characteristics and physical properties of related compounds (Grassi, Cordaro, Bruno, & Nicolò, 2002).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are pivotal for understanding the compound's potential applications and behavior under different conditions. Research on analogues provides insights into these aspects, for example, the work by Morgan et al. (1990) on the synthesis and electrophysiological activity of N-substituted imidazolylbenzamides, showcasing the methods to analyze and optimize chemical properties for specific activities (Morgan et al., 1990).

Scientific Research Applications

Synthesis and Structural Analysis

• Research focuses on the synthesis of novel chemical compounds with potential antimicrobial activities. For instance, Bhuiyan et al. (2006) described the synthesis and antimicrobial evaluation of new thienopyrimidine derivatives, showcasing the methods for creating compounds with pronounced antimicrobial activity (Bhuiyan et al., 2006).

• Crystal structure and Hirshfeld surface analysis have been conducted on ethyl 2-(4-benzyl-3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)acetate, highlighting the importance of understanding molecular packing and interactions for designing more effective compounds (Zaoui et al., 2019).

Antimicrobial and Antiproliferative Activities

• Flefel et al. (2018) reported on the synthesis, molecular docking, and in vitro screening of newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives, emphasizing the antimicrobial and antioxidant activity of these compounds (Flefel et al., 2018).

• Ilić et al. (2011) explored the antiproliferative activity of 2-(([1,2,4]triazolo[4,3-b]-pyridazin-6-yloxy)methyl)-2,4-dimethyl-3,4-dihydro-2Hbenzo[b][1,4]oxazine derivatives, indicating the potential for these compounds in inhibiting the proliferation of endothelial and tumor cells (Ilić et al., 2011).

Enaminones and Analgesic Properties

• The study of enaminones and their structural analysis, as well as their potential as anticonvulsants, was detailed by Kubicki et al. (2000), providing insights into the design of compounds with specific biological activities (Kubicki et al., 2000).

• Ukrainets et al. (2015) synthesized N-(benzyl)-2-hydroxy-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides and investigated their analgesic properties, suggesting the potential for new analgesics among azahetarylcaboxylic acid derivatives (Ukrainets et al., 2015).

Future Directions

The future directions for the study and application of “N-ethyl-4-[(6-methyl-3-pyridazinyl)oxy]benzamide” could involve further exploration of its potential antiviral properties. Additionally, modifications to the benzamide structure could lead to the development of new therapeutic agents.